CD-III
Cat. No. B7854124
M. Wt: 369.5 g/mol
InChI Key: CLJDCQWROXMJAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05871895
Procedure details
Into the mixture comprising 0.78 g of Comparative Coupler (C-2), 0.80 g of N-ethyl-N-(β-methanesulfonamidoethyl)-3-methyl-4-aminoaniline sulfate, 3.75 g of sodium carbonate, 60 ml of chloroform and 50 ml of water, a solution of 10 ml of water having dissolved therein 1.65 g of ammonium persulfate was gradually added with stirring at room temperature. After stirring the reaction solution for one hour, a chloroform layer was separated and the reaction solution was subjected to purification through silica gel column chromatography to obtain Azomethine Dye (CD-2). Further, Azomethine Dyes (D-1) to (D-4) were synthesized using the couplers of the present invention in place of Coupler (C-2). ##STR5##
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
ammonium persulfate
Quantity
1.65 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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S(O)(O)(=O)=O.[CH2:6]([N:8]([CH2:17][CH2:18]NS(C)(=O)=O)[C:9]1[CH:14]=[CH:13][C:12]([NH2:15])=[C:11]([CH3:16])[CH:10]=1)[CH3:7].C(=O)([O-])[O-].[Na+].[Na+].C(Cl)(Cl)Cl.S(OOS([O-])(=O)=O)([O-])(=O)=O.[NH4+].[NH4+]>O>[CH3:7][CH2:6][N:8]([C:9]1[CH:14]=[CH:13][C:12]([NH2:15])=[C:11]([CH3:16])[CH:10]=1)[CH2:17][CH3:18] |f:0.1,2.3.4,6.7.8|
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Inputs
Step One
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Name
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|
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Quantity
|
0.8 g
|
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Type
|
reactant
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Smiles
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S(=O)(=O)(O)O.C(C)N(C1=CC(=C(C=C1)N)C)CCNS(=O)(=O)C
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Name
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Quantity
|
3.75 g
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Type
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reactant
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Smiles
|
C([O-])([O-])=O.[Na+].[Na+]
|
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Name
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Quantity
|
60 mL
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Type
|
reactant
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Smiles
|
C(Cl)(Cl)Cl
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Name
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Quantity
|
10 mL
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Type
|
solvent
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Smiles
|
O
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Name
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|
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Quantity
|
50 mL
|
|
Type
|
solvent
|
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Smiles
|
O
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Step Two
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Name
|
ammonium persulfate
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Quantity
|
1.65 g
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Type
|
reactant
|
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Smiles
|
S(=O)(=O)([O-])OOS(=O)(=O)[O-].[NH4+].[NH4+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
|
with stirring at room temperature
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Rate
|
UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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After stirring the reaction solution for one hour
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Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
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Details
|
a chloroform layer was separated
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CUSTOM
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Type
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CUSTOM
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Details
|
the reaction solution was subjected to purification through silica gel column chromatography
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
|
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Name
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|
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Type
|
product
|
|
Smiles
|
CCN(CC)C1=CC(=C(C=C1)N)C
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
